molecular formula C4H5F2N3O B8582058 5-(Difluoromethyl)-2-methyl-1H-1,2,4-triazol-3(2H)-one

5-(Difluoromethyl)-2-methyl-1H-1,2,4-triazol-3(2H)-one

Cat. No.: B8582058
M. Wt: 149.10 g/mol
InChI Key: IOPYFWYRJAYPRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Difluoromethyl)-2-methyl-1H-1,2,4-triazol-3(2H)-one is a useful research compound. Its molecular formula is C4H5F2N3O and its molecular weight is 149.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C4H5F2N3O

Molecular Weight

149.10 g/mol

IUPAC Name

5-(difluoromethyl)-2-methyl-4H-1,2,4-triazol-3-one

InChI

InChI=1S/C4H5F2N3O/c1-9-4(10)7-3(8-9)2(5)6/h2H,1H3,(H,7,8,10)

InChI Key

IOPYFWYRJAYPRD-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)NC(=N1)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 ml of toluene was added to 500 mg (5.61 mmol) of 2-methyl semicarbazide (produced in the same manner as in Reference Production Example 6), and to this mixture was added 808 mg (8.41 mmol) of difluoroacetic acid, and the mixture was stirred for 10 hours under reflux with heating. The reaction solution was cooled to room temperature, then, concentrated, and the residue was subjected to silica gel thin layer chromatography (eluant: chloroform/methanol=9/1 (v/v)), to obtain 305 mg of 5-difluoromethyl-2-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one having a melting point of 141.2° C. in the form of colorless solid.
Quantity
808 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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